2-(4-acetamidophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-acetamidophenyl)-N-[[6-(furan-2-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C20H19N3O3/c1-14(24)23-17-7-4-15(5-8-17)11-20(25)22-13-16-6-9-18(21-12-16)19-3-2-10-26-19/h2-10,12H,11,13H2,1H3,(H,22,25)(H,23,24)
• InChI Key: VVGWHYGYJNAZCW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CC(=O)NCC2=CN=C(C=C2)C3=CC=CO3
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol
• CAS No.: 2034394-60-8

Description

2-(4-acetamidophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H19N3O3 and its molecular weight is 349.39. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents

A study by Ismail et al. (2004) focused on the synthesis of compounds with antiprotozoal activity, including structures related to the one . Their research led to the development of compounds exhibiting strong DNA affinities and significant in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This highlights the potential use of such compounds in treating diseases like sleeping sickness and malaria Ismail et al., 2004.

Agricultural Bioactivity

Li Zheng and W. Su (2005) synthesized a series of new polysubstituted pyridine derivatives, exploring their fungicidal and herbicidal activities. Although the specific compound was not directly mentioned, this study illustrates the broader potential of similar structures in agricultural applications, providing a foundation for further exploration into chemical agents that could protect crops from pests and diseases Li Zheng & W. Su, 2005.

Synthesis Methodologies

Raju et al. (2022) described the synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives, showcasing a method that could potentially be applied to the synthesis of 2-(4-acetamidophenyl)-N-((6-(furan-2-yl)pyridin-3-yl)methyl)acetamide. Their work emphasizes the efficiency, environmental friendliness, and mild reaction conditions of their synthesis approach, indicating a valuable methodology for creating compounds with similar structures Raju et al., 2022.

Cytotoxic Evaluation

A study by Cinar et al. (2017) involved the design, synthesis, and cytotoxic evaluation of compounds including β-aryl-α-dimethoxyphosphoryl-γ-lactams, which share structural motifs with the compound . Their research provides insight into the potential for developing anticancer agents based on such structures, demonstrating cytotoxic activity against various cancer cell lines Cinar et al., 2017.